N-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-2-azabicyclo[2.2.1]heptane-2-sulfonamide

• IUPAC Name: N-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-2-azabicyclo[2.2.1]heptane-2-sulfonamide
• InChI: InChI=1S/C19H29N3O2S/c1-15-4-2-3-5-17(15)14-21-10-8-18(9-11-21)20-25(23,24)22-13-16-6-7-19(22)12-16/h2-5,16,18-20H,6-14H2,1H3
• InChI Key: HYGCVKWFALVXHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCC(CC2)NS(=O)(=O)N3CC4CCC3C4
• Molecular Formula: C19H29N3O2S
• Molecular Weight: 363.5 g/mol

Description

N-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-2-azabicyclo[221]heptane-2-sulfonamide is a complex organic compound with a unique structure that combines a piperidine ring, a bicyclic heptane system, and a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-2-azabicyclo[2.2.1]heptane-2-sulfonamide typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the hydrogenation of pyridine or via the Mannich reaction, which involves the condensation of formaldehyde, a secondary amine, and a ketone.

Introduction of the 2-Methylphenyl Group: This step often involves a Friedel-Crafts alkylation reaction where the piperidine ring is alkylated with 2-methylbenzyl chloride in the presence of a Lewis acid catalyst like aluminum chloride.

Construction of the Bicyclic Heptane System: The bicyclic heptane system can be introduced through a Diels-Alder reaction, where a diene reacts with a dienophile to form the bicyclic structure.

Sulfonamide Formation:

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to maximize yield and purity. The use of automated systems and advanced purification techniques such as high-performance liquid chromatography (HPLC) would be essential to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-2-azabicyclo[2.2.1]heptane-2-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, potentially leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, which may reduce the sulfonamide group to an amine.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide group, where nucleophiles like amines or alcohols replace the sulfonyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles such as sodium azide or sodium methoxide in an appropriate solvent like dimethylformamide (DMF).

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Azides or ethers, depending on the nucleophile used.

Scientific Research Applications

N-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-2-azabicyclo[2.2.1]heptane-2-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its pharmacological properties, including potential use as a therapeutic agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-2-azabicyclo[2.2.1]heptane-2-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with active site residues, while the bicyclic heptane system provides structural rigidity, enhancing binding affinity. The piperidine ring may interact with hydrophobic pockets within the target protein, stabilizing the compound-protein complex.

Comparison with Similar Compounds

Similar Compounds

N-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-2-azabicyclo[2.2.1]heptane-2-carboxamide: Similar structure but with a carboxamide group instead of a sulfonamide.

N-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-2-azabicyclo[2.2.1]heptane-2-thiosulfonamide: Contains a thiosulfonamide group, which may alter its reactivity and biological activity.

Uniqueness

The unique combination of a piperidine ring, a bicyclic heptane system, and a sulfonamide group in N-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-2-azabicyclo[2.2.1]heptane-2-sulfonamide provides distinct chemical and biological properties, making it a valuable compound for research and potential therapeutic applications. Its structural features allow for diverse chemical modifications, enabling the exploration of various derivatives with potentially enhanced activity and selectivity.

This detailed overview should provide a comprehensive understanding of N-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-2-azabicyclo[221]heptane-2-sulfonamide, from its synthesis to its applications and unique characteristics